Cas no 3999-10-8 (5-phenyl-2H-tetrazole)

• Product Name: 5-phenyl-2H-tetrazole
• CAS No: 3999-10-8
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 925134
• PubChem ID: 87425
• Update Time: 2025-04-19

5-phenyl-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-2H-tetrazole
• 5-Phenyl-1(H)-tetrazole
• 5-phenyl-2-H-tetrazole
• EINECS 241-950-8
• NS00014422
• UNII-L66K25GN4V
• BBL038156
• D70932
• Enamine_005030
• SCHEMBL4950
• NSC11138
• HMS1408E14
• Tox21_301684
• 5-Phenyl tetrazole
• L66K25GN4V
• 5-Phenyl(1H)tetrazole
• 5-phenyl-1H-1,2,3,4-tetrazole
• MFCD01451271
• phenyl-tetrazole
• SMR000419890
• 5-Phenyl-1H-tetrazol
• NCGC00256045-01
• P1109
• EN300-02959
• 5-Phenyltetrazole
• A23408
• CAS-18039-42-4
• Expandex 5PT
• STK020781
• NCGC00246367-01
• 5 -Phenyltetrazole
• IDI1_007617
• NSC-11138
• 5-phenyl-tetrazole
• 5-Phenyl-1H-tetrazole, 99%
• 5-Phenyl-2H-tetraazole, AldrichCPR
• MFCD00022388
• 18039-42-4
• AE-641/00394022
• 5-Phenyltetrazole (VAN)
• phenyl tetrazole
• AKOS000277280
• 2H-Tetrazole, 5-phenyl-
• MA 1623
• NSC 11138
• Kempore 50XPT
• DB-011455
• CS-0016050
• Expandex OX 5PT
• Z56887706
• AKOS000262997
• CHEMBL39261
• 5-Phenyltetrazole;1H-Tetrazole, 5-phenyl-
• W-107812
• 3999-10-8
• 5-phenyl-2H-1,2,3,4-tetrazole
• DTXCID4024858
• HMS2797H22
• BCP21892
• Q27282760
• 5-Phenyl-1H-tetraazole
• 5-Phenyl-1H-tetrazole
• DTXSID6044858
• (tetrazol-5-yl)benzene
• AM20060882
• Tetrazole, 5-phenyl-
• AC-17071
• CS-10905
• BDBM50078835
• 1H-Tetrazole, 5-phenyl-
• Phenyltetrazole
• AC-8304
• PS-4462
• MLS000779707
• 5-phenyl-2H-1,2,3,4-tetraazole
• 5-Phenyl-1H-tetraazole #

• Inchi： 1S/C7H6N4/c1-2-4-6(5-3-1)7-8-10-11-9-7/h1-5H,(H,8,9,10,11)
• InChI Key： MARUHZGHZWCEQU-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2)N=NN1

Computed Properties

• Exact Mass: 146.059246
• Monoisotopic Mass: 146.059246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.1